(1-(3-(4-chlorophenyl)benzo[c]isoxazol-5-yl)-5-methyl-1H-1,2,3-triazol-4-yl)(morpholino)methanone

• IUPAC Name: [1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyltriazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H18ClN5O3/c1-13-19(21(28)26-8-10-29-11-9-26)23-25-27(13)16-6-7-18-17(12-16)20(30-24-18)14-2-4-15(22)5-3-14/h2-7,12H,8-11H2,1H3
• InChI Key: OYRXBTYIGVGRGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC3=C(ON=C3C=C2)C4=CC=C(C=C4)Cl)C(=O)N5CCOCC5
• Molecular Formula: C21H18ClN5O3
• Molecular Weight: 423.9 g/mol

Description

(1-(3-(4-chlorophenyl)benzo[c]isoxazol-5-yl)-5-methyl-1H-1,2,3-triazol-4-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C21H18ClN5O3 and its molecular weight is 423.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactive Compound Development

Research has focused on the synthesis and characterization of bioactive heterocycles, which are crucial in the development of pharmaceuticals. For instance, a study on the synthesis, structural exploration, and Hirshfeld surface analysis of a novel bioactive heterocycle involving a morpholino methanone compound highlighted its antiproliferative activity and detailed molecular interactions within the crystal structure through hydrogen bonds and 3D molecular surface contours (Prasad et al., 2018). This suggests potential applications in designing compounds with specific bioactive properties.

Antimicrobial Activities

Another area of research is the development of compounds with antimicrobial activities. A study on the synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives, including the synthesis of compounds starting from triazolone and their conversion to Schiff bases and Mannich base derivatives, demonstrated good or moderate activities against test microorganisms (Bektaş et al., 2010). This highlights the potential of heterocyclic compounds in addressing antimicrobial resistance.

Molecular Interaction Studies

Research also explores the molecular interactions of heterocyclic compounds with biological targets. For instance, a study on the molecular interaction of an antagonist with the CB1 cannabinoid receptor provides insights into how such compounds can be designed to interact with specific receptors, potentially leading to the development of new therapeutic agents (Shim et al., 2002).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

The exact mode of action of this compound is currently unknown. It’s plausible that it interacts with its targets in a manner similar to other aromatic compounds, causing changes in the target’s function or activity .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a wide range of biochemical pathways.

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities , suggesting that this compound may also have diverse molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other isoxazole derivatives, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules . Isoxazole derivatives have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives .

Cellular Effects

Other isoxazole derivatives have shown a variety of effects on cells, including influencing cell function, impacting cell signaling pathways, altering gene expression, and affecting cellular metabolism .

Molecular Mechanism

Other isoxazole derivatives have been found to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .